Acerosin

• CAS No.: 15835-74-2
• Product Name: Acerosin
• Molecular Formula: C18H16O8
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxychromen-4-one
• Standard InChI: InChI=1S/C18H16O8/c1-23-11-5-4-8(6-9(11)19)12-7-10(20)13-14(21)17(24-2)15(22)18(25-3)16(13)26-12/h4-7,19,21-22H,1-3H3
• Standard InChIKey: BTMNGQCCCWTUQH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C(=C(C(=C3O2)OC)O)OC)O)O
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C(=C(C(=C3O2)OC)O)OC)O)O
• Melting Point: 239-241°C
• Physical Description: Solid
• Description: Acerosin belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, acerosin is considered to be a flavonoid lipid molecule. Acerosin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acerosin is primarily located in the membrane (predicted from logP). Outside of the human body, acerosin can be found in citrus. This makes acerosin a potential biomarker for the consumption of this food product.; Acerosin is a trihydroxyflavone that is 5,7,3'-trihydroxyflavone with methoxy substituents at positions 6, 8 and 4' respectively. It has a role as a metabolite. It is a trihydroxyflavone and a trimethoxyflavone.
• PubChem Compound: 177696
• Last Modified: Nov 11 2021